Cas no 12037-29-5 (Praseodynium oxide)

• Product Name: Praseodynium oxide
• CAS No: 12037-29-5
• MF: O₃Pr₂
• MW: 329.813508033752
• MDL: MFCD00011178
• CID: 48748
• PubChem ID: 24852203
• Update Time: 2024-11-03

Praseodynium oxide Chemical and Physical Properties

Names and Identifiers

• Praseodynium oxide
• Praseodymium (III,IV) oxide
• Praseodymium-III-oxide
• Praseodymium oxide (Pr6O11)
• Praseodymium oxide
• Pr6O11
• PRASEODIMIUM OXIDE
• Praseodym(III,IV)oxid
• PRASEODYMIUM OXIDE(III)
• Praseodymium(Iii (IV) Oxide
• PRASEODYMIUM(III) OXIDE
• PRASEODYMIUMOXIDE,POWDER
• PraseodymiumOxideGr
• praseodymiumundecaoxide
• Praseodymium(III,IV) oxide
• praseodymium(III,IV) oxid
• PRASEODYMIUM(III,IV) OXIDE, 99.999%
• PRASEODYMIUM(III, IV) OXIDE, NANOPOWDER, <100NM (BET), 99%
• PRASEODYMIUM(III,IV) OXIDE, 99.9%
• PraseodymiumOxideGr99.9%
• Praseodymium(III,IV) oxide, 99.90%
• praseodymiumoxide(pr6o11)

• MDL： MFCD00011178
• Inchi： 1S/3O.2Pr/q3*-2;2*+3
• InChI Key： MMKQUGHLEMYQSG-UHFFFAOYSA-N
• SMILES： [Pr+3].[Pr+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 329.80000
• Monoisotopic Mass: 1021.389949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 17
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -4
• Topological Polar Surface Area: 11

Experimental Properties

• Color/Form: Black powder or brown powder, slightly soluble in water.
• Density: 6.5 g/mL at 25 °C(lit.)
• Melting Point: 2500°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Insoluble in water. Moderately soluble in strong mineral acids.
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: -0.35640
• Solubility: Insoluble in water. It can dissolve in acid to form corresponding Ⅲ valent salt.
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Praseodynium oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：TU1480000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide organides Lanthanide oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds